Cas no 1086393-21-6 (Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate)

Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate structure
1086393-21-6 structure
Product Name:Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate
CAS No:1086393-21-6
MF:C7H5BrF3NO2S
MW:304.084310293198
MDL:MFCD11506344
CID:1040368
PubChem ID:53408583
Update Time:2025-04-20

Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate
    • ethyl 5-bromo-4-(trifluoromethyl)-1,3-thiazole-2-carboxylate
    • Ethyl 5-bromo-4-trifluoromethyl-thiazole-2-carboxylate
    • Ethyl5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate
    • SB30589
    • 1086393-21-6
    • 5-Bromo-4-(trifluoromethyl)-2-thiazolecarboxylic acid ethyl
    • WSXOXAAWKVQORZ-UHFFFAOYSA-N
    • DTXSID80696344
    • DB-343022
    • CS-0440579
    • MDL: MFCD11506344
    • Inchi: 1S/C7H5BrF3NO2S/c1-2-14-6(13)5-12-3(4(8)15-5)7(9,10)11/h2H2,1H3
    • InChI Key: WSXOXAAWKVQORZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(F)(F)F)N=C(C(=O)OCC)S1

Computed Properties

  • Exact Mass: 302.91765g/mol
  • Monoisotopic Mass: 302.91765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.725
  • Boiling Point: 291 ºC
  • Flash Point: 130 ºC

Ethyl 5-bromo-4-(trifluoromethyl)thiazole-2-carboxylate Pricemore >>

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